Cas no 1805395-34-9 (2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid)
2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a bromo substituent at the 2-position, along with difluoromethyl and trifluoromethyl groups at the 6- and 5-positions, respectively, enhancing its reactivity and selectivity in cross-coupling reactions. The carboxylic acid moiety further enables versatile derivatization, making it a valuable intermediate for constructing complex molecules. The presence of multiple fluorine atoms contributes to improved metabolic stability and bioavailability in target compounds. This compound is particularly useful in the development of bioactive molecules, offering precise functionalization opportunities for researchers in medicinal and agricultural chemistry.
1805395-34-9 structure
Product Name:2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1805395-34-9
MF:C8H3BrF5NO2
MW:320.010938882828
CID:4809152
Update Time:2025-05-28
2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
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- Inchi： 1S/C8H3BrF5NO2/c9-5-2(7(16)17)1-3(8(12,13)14)4(15-5)6(10)11/h1,6H,(H,16,17)
- InChI Key： PMSCQRCPWHIGLH-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)C=C(C(F)(F)F)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2
2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056001-1g |
2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid |
1805395-34-9 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-Bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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